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Compound of Interest

Compound Name: 1-(4-Fluorobenzyl)piperazine

Cat. No.: B185958

Essential Safety and Handling Guide for 1-(4-
Fluorobenzyl)piperazine

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-(4-Fluorobenzyl)piperazine.
The following procedures are designed to ensure a safe laboratory environment.

Chemical Safety and Hazard Information

1-(4-Fluorobenzyl)piperazine is a chemical compound that requires careful handling due to its
potential health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[1][2]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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Quantitative Data Summary

The following table summarizes key quantitative data for 1-(4-Fluorobenzyl)piperazine.

Property Value Source(s)
Molecular Formula C11HisFN2 [1]
Molecular Weight 194.25 g/mol [1]
Form Solid [1]
Assay Purity 97% or >95.0% [1]

Melting Point

107 - 111 °C/224.6 - 231.8 °F

[3]

Boiling Point

146 - 148 °C / 294.8 - 298.4 °F
@ 760 mmHg

[3]

Flash Point

Not applicable or 65 °C / 149
°F

[1]3]

Storage Class

11 (Combustible Solids)

[1]

WGK (Water Hazard Class)

WGK 2

[1]

Operational and Disposal Plan

This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of 1-(4-Fluorobenzyl)piperazine.

Pre-Handling Procedures and Risk Assessment

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1-(4-Fluorobenzyl)piperazine.

« |dentify Hazards: Be aware of all potential hazards, including skin, eye, and respiratory

irritation, and the dangers of ingestion.[1][2]

o Emergency Preparedness: Locate the nearest safety shower, eyewash station, and fire

extinguisher. Ensure you have a spill kit readily available.
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Work Area Preparation: All handling of this solid compound should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to avoid dust formation and
inhalation.[2]

Personal Protective Equipment (PPE)

The minimum required PPE for handling 1-(4-Fluorobenzyl)piperazine includes:

Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety
glasses are not sufficient.

Hand Protection: Use chemically resistant gloves (e.g., nitrile gloves).[1] Gloves must be
inspected for integrity before each use and disposed of properly after handling the chemical.

[2]

Respiratory Protection: A NIOSH-approved N95 dust mask or a higher-level respirator is
necessary to prevent inhalation of the solid particles, especially when handling the powder
outside of a fume hood.[1]

Protective Clothing: Wear a lab coat, long pants, and closed-toe shoes to protect your skin.

[4]

Step-by-Step Handling Protocol

Don PPE: Put on all required personal protective equipment before entering the designated
handling area.

Work in a Fume Hood: Conduct all weighing and transfer operations inside a chemical fume
hood to minimize exposure to dust.[2]

Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[2] Use
techniques like gentle scooping rather than pouring from a height.

Portioning: When portioning the chemical, use clean, dedicated spatulas and weighing
containers.

Container Sealing: Keep the container of 1-(4-Fluorobenzyl)piperazine tightly sealed when
not in use.[5]
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Hand Washing: After handling is complete and before leaving the laboratory, wash your
hands thoroughly with soap and water, even if you were wearing gloves.[2]

Emergency Procedures

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[2][6] Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of
soap and water.[2] If skin irritation occurs, seek medical advice.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and
seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2][3]

Spills: For minor spills, carefully sweep up the solid material without creating dust, place it in
a sealed container for disposal, and clean the area with an appropriate solvent.[2] Ensure
proper PPE is worn during cleanup.

Storage Plan

Store 1-(4-Fluorobenzyl)piperazine in a tightly closed container in a dry, cool, and well-
ventilated area.[3][5]

Keep it away from incompatible materials such as strong oxidizing agents.[5]

The storage area should be designated for combustible solids.[1]

Disposal Plan

Waste Collection: Collect all waste material, including contaminated gloves, weighing paper,
and any unused product, in a clearly labeled, sealed container.

Disposal Method: Do not dispose of this chemical down the drain.[2] Arrange for disposal
through a licensed professional waste disposal service.[2] One recommended method is to
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dissolve or mix the material with a combustible solvent and incinerate it in a chemical
incinerator equipped with an afterburner and scrubber.[2]

o Contaminated Packaging: Dispose of the original container as unused product.[2]

Workflow for Safe Handling of 1-(4-
Fluorobenzyl)piperazine
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1. Risk Assessment
- Review SDS
- Identify Hazards

l

2. Preparation
- Locate Safety Equipment
- Prepare Fume Hood

3. Don PPE
- Goggles & Face Shield
- Gloves (Nitrile)
- N95 Respirator
- Lab Coat

Emergency Event
(Spill or Exposure)

4. Chemical Handling
(Inside Fume Hood)
- Weighing & Transfer
- Avoid Dust

Follow Emergency Procedures
- First Aid
- Spill Cleanup

Store Unused Chemical After Use

Y

5. Storage 6. Decontamination

- Tightly Sealed Container - Clean Work Area
- Cool, Dry, Ventilated Area - Doff PPE

7. Waste Disposal
- Collect in Labeled Container
- Licensed Disposal Service

End: Procedure Complete
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Caption: Workflow for the safe handling of 1-(4-Fluorobenzyl)piperazine from receipt to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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